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Compound of Interest

Compound Name: CGP71683

Cat. No.: B1231682 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

document provides essential guidance on the safe and appropriate disposal of CGP71683, a

selective, non-peptide NPY Y₅ receptor antagonist.

While the Safety Data Sheet (SDS) for CGP71683 hydrochloride from at least one supplier

indicates that the substance does not meet the criteria for hazardous classification under EC

Directives, it is imperative to handle all laboratory chemicals with caution and adhere to

institutional and local regulations for chemical waste management.[1] An absence of a formal

hazard classification does not equate to a complete lack of potential risk.[2]

Summary of Key Data
For quick reference, the following table summarizes essential information for CGP71683
hydrochloride.
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Identifier Value Reference

CAS Number 192322-50-2 [1][3][4]

Molecular Formula C₂₆H₂₉N₅O₂S·HCl [1][3][4]

Molecular Weight 512.07 g/mol [1][3][4]

Hazard Classification

Does not meet classification

criteria of EC Directives

67/548/EEC, 1999/45/EC or

1272/2008.

[1]

Experimental Protocols for Disposal
The following step-by-step procedures are based on general best practices for the disposal of

non-hazardous chemical waste in a laboratory setting. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines, as local regulations

may vary.

Step 1: Waste Identification and Segregation
Confirm Non-Hazardous Status: Review the Safety Data Sheet (SDS) and your institution's

chemical waste policies to confirm that CGP71683, and any solvents it is dissolved in, can

be managed as non-hazardous waste.

Segregate Waste Streams: Do not mix CGP71683 waste with hazardous waste streams

such as halogenated solvents, heavy metals, or reactive chemicals.[5] Maintain separate,

clearly labeled waste containers for non-hazardous chemical waste.[6]

Step 2: Preparing for Disposal
Solid Waste (Pure Compound):

If disposing of the original container, ensure it is empty. Deface the original label to prevent

misidentification.[7]

For small quantities of solid CGP71683, it should be placed in a designated, sealed, and

clearly labeled container for solid chemical waste.
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Liquid Waste (Solutions):

Aqueous solutions of CGP71683 may potentially be suitable for drain disposal, but only if

explicitly permitted by your institution's EHS guidelines.[8][9] Generally, sewer disposal is

only allowed for solutions that are water-soluble, non-hazardous, within a neutral pH range

(typically 5.5-9.5), and do not contain other prohibited substances.[9]

Solutions of CGP71683 in organic solvents (e.g., DMSO) should not be disposed of down

the drain. These should be collected in a designated, properly labeled container for non-

hazardous solvent waste.[5]

Ensure the waste container is compatible with the solvent used.

Step 3: Labeling and Storage
Proper Labeling: All waste containers must be clearly labeled with the full chemical name

("CGP71683") and the solvent. Avoid using abbreviations. The label should also indicate that

the waste is "non-hazardous."

Secure Storage: Store waste containers in a designated satellite accumulation area within

the laboratory.[10] Containers must be kept closed except when adding waste.[11] Ensure

secondary containment is used to prevent spills.

Step 4: Disposal and Record-Keeping
Arrange for Pickup: Contact your institution's EHS or hazardous waste management group to

schedule a pickup for the non-hazardous chemical waste.

Maintain Records: Keep accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, in accordance with your laboratory's standard operating

procedures and any regulatory requirements.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

CGP71683.
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Preparation & Assessment

Disposal Path
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Caption: Decision workflow for the proper disposal of CGP71683.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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